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Compound of Interest

Compound Name: N-(3-Methylbutyl)acetamide

Cat. No.: B088304

Introduction to N-(3-Methylbutyl)acetamide

N-(3-Methylbutyl)acetamide, also known as N-isopentylacetamide, is an organic compound
classified as an acetamide.[1] Its structure features a 3-methylbutyl group attached to the
nitrogen atom of an acetamide moiety.[2] This compound is relevant in various chemical and
research applications.

Molecular Formula and Composition

The chemical formula for N-(3-Methylbutyl)acetamide is C7H1sNO.[2][3][4] This formula
indicates that each molecule is composed of seven carbon atoms, fifteen hydrogen atoms, one
nitrogen atom, and one oxygen atom.

Calculation of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The standard atomic weights for the elements in N-(3-
Methylbutyl)acetamide are:

Carbon (C): approximately 12.011 atomic mass units (amu)[5][6]

Hydrogen (H): approximately 1.008 amu[7][8][9]

Nitrogen (N): approximately 14.007 amu[10][11]

Oxygen (O): approximately 15.999 amu[12][13]
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The calculated molecular weight is approximately 129.20 g/mol .[2] More precise
measurements indicate a molecular weight of 129.2001.[3][4]

Data Presentation: Elemental Contribution to Molecular
Weight

Standard Total
Element Symbol Count Atomic Weight  Contribution

(amu) (amu)
Carbon C 7 12.011 84.077
Hydrogen H 15 1.008 15.120
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999

Total 129.203

Molecular Structure Visualization

The structural arrangement of atoms within the N-(3-Methylbutyl)acetamide molecule is
crucial for understanding its chemical properties.

Molecular structure of N-(3-Methylbutyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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